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For researchers, scientists, and professionals in drug development aiming to contribute to the
body of medical knowledge through the Association of Physicians of Pakistani Descent of North
America (APPNA), understanding the pathways to publication is crucial. This guide provides a
comprehensive overview of the typical research publication process within APPNA, focusing on
the prevalent route of research competitions and meeting-based presentations.

Frequently Asked Questions (FAQs)

Q1: Does APPNA have a formal, peer-reviewed medical journal?

While APPNA publishes several documents, such as the APPNA Fall Journal and the APPNA
Convention Journal, these appear to function more as proceedings or magazines related to
their events rather than traditional, peer-reviewed academic journals that accept unsolicited
manuscripts. The primary avenue for sharing research within the APPNA community is through
presentations at their meetings and inclusion in the proceedings of these events.

Q2: What is the main process for a researcher to present and publish their work through
APPNA?

The most established route, particularly for early-career physicians, is through the research
competitions organized by committees such as the APPNA Young Physicians Committee
(YPC). This process generally involves submitting an abstract of your research, which, if
accepted, is presented at an APPNA meeting. Selected works are often compiled into
publications like the APPNA YPC Research Proceedings.
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Q3: Who is eligible to participate in the APPNA research competitions?

While specific eligibility criteria may vary for each event, these competitions are generally open
to medical students, residents, fellows, and young physicians. Senior researchers and
established professionals also present their work at APPNA meetings, often as invited
speakers or through specific academic sessions.

Q4: Is there a fee for submitting an abstract to an APPNA research competition?

Information on submission fees is not consistently available and may vary by event.
Researchers should carefully review the specific call for abstracts for the conference they are
interested in.

Q5: What happens to my research after it is presented at an APPNA meeting?

Accepted abstracts and research presentations are typically published in the proceedings of
the respective meeting. This provides a formal record of your presentation and contributes to
the scholarly exchange within the APPNA community.

Troubleshooting Guides for Common Issues

Issue 1: | cannot find a "submit manuscript" button on the APPNA website for journal
publication.

» Explanation: As APPNA's primary research dissemination is event-driven, a permanent,
open portal for journal submissions may not be available.

 Solution: Shift your focus to the schedules of upcoming APPNA meetings (e.g., the Annual
Summer Convention, Fall Meeting). Look for announcements regarding a "Call for Abstracts”
for research presentations or poster competitions. These announcements will provide the
correct and active submission links and guidelines.

Issue 2: My research is preliminary. Can | still submit it?

» Explanation: Research competitions at medical conferences are an excellent venue for
presenting preliminary findings, case reports, and research in progress.
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e Solution: Frame your abstract to highlight the significance of your research question, the

rigor of your methodology, and the potential implications of your expected results. Clearly

state the current status of your project.

Issue 3: | am unsure about the required format for my abstract or poster.

» Explanation: While specific guidelines may be released with each call for abstracts, most

medical research abstracts and posters follow a standardized structure.

e Solution: Prepare your abstract and poster using the common sections outlined in the

experimental protocols section below. Pay close attention to any word count or formatting

limitations mentioned in the submission guidelines. In the absence of specific guidelines,

adhering to the IMRaD (Introduction, Methods, Results, and Discussion) structure is a safe

and accepted practice.

Quantitative Data on Publication Avenues

Information on acceptance rates and publication timelines for APPNA's research competitions

is not publicly available. However, the following table summarizes the typical pathways and

their characteristics:

Publication/Present
ation Pathway

Typical Format

Peer Review

Dissemination

YPC Research

Abstract and

Abstract review by a

Presentation at an
APPNA meeting;

N Poster/Oral ) ) o )
Competition ) committee inclusion in meeting
Presentation ]
proceedings
] Compilation of Distributed to meeting
APPNA Meeting o )
) accepted Editorial review attendees and APPNA
Proceedings
abstracts/papers members

Invited Speaker

Presentation

Oral Presentation

By invitation

Presentation at an
APPNA meeting

Experimental Protocols: A Methodological Overview
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For researchers preparing their submissions, the following provides a detailed methodology for
a common type of clinical study often presented at medical conferences.

Protocol: Retrospective Cohort Study

e Research Question and Hypothesis:

o Clearly define the research question (e.g., "Is exposure to drug X associated with a
reduced risk of outcome Y in patients with condition Z?").

o Formulate a specific, testable hypothesis.

e Study Population:

o Define the inclusion and exclusion criteria for the patient cohort.

o Specify the source of data (e.g., electronic health records from a specific hospital
network).

o Describe the time period from which the data will be drawn.

o Data Collection:

o Identify the specific variables to be collected, including patient demographics,
comorbidities, medication exposure (drug, dose, duration), and the primary outcome.

o Create a standardized data collection form or protocol to ensure consistency.

o Detall the methods for data extraction and de-identification to protect patient privacy.

» Statistical Analysis:

o Describe the descriptive statistics that will be used to summarize the cohort's
characteristics.

o Specify the primary statistical test to be used to compare the outcome between the
exposed and unexposed groups (e.g., chi-squared test for categorical outcomes, t-test for
continuous outcomes).
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o Qutline the plan for multivariable analysis (e.g., logistic regression) to adjust for potential
confounding variables.

o Set the significance level (p-value).
o Ethical Considerations:

o State that the study will be conducted in accordance with the Declaration of Helsinki.

o Specify that Institutional Review Board (IRB) approval will be obtained or that the study is
exempt if using fully de-identified data.

Visualizing the Process

To further clarify the APPNA research publication process and related concepts, the following
diagrams are provided.
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Phase 1: Research and Preparation

Formulate Research Question and Hypothesis

;

Conduct Experiment / Collect Data

;

Analyze Data and Draw Conclusions

;

Write Research Abstract

T
I
|
Phase 2: Submission and Review

Identify Relevant APPNA Meeting and Call for Abstracts

\ 4

Submit Abstract via Online Portal

\ 4

Abstract Peer Review by Committee

\ 4

Receive Notification of Acceptance or Rejection

If Accepted

Phase 3: Presentation and Publication

Prepare Poster or Oral Presentation

\ 4

Present Research at APPNA Meeting

[ T~

Inclusion in Meeting Proceedings Networking and Collaboration Opportunities
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APPNA Research Competition and Publication Workflow
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Abstract Submission

Results Conclusion / Discussion Introduction / Background Methods
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Key Components of a Research Abstract Submission

 To cite this document: BenchChem. [Navigating the APPNA Research and Publication
Landscape: A Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237086#how-to-navigate-the-appna-research-
publication-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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